2,2'-Diamino[6,6'-bibenzothiazole]

• Molecular Formula: C14H10N4S2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 6-(2-amino-1,3-benzothiazol-6-yl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H10N4S2/c15-13-17-9-3-1-7(5-11(9)19-13)8-2-4-10-12(6-8)20-14(16)18-10/h1-6H,(H2,15,17)(H2,16,18)
• InChI Key: HLSKHLKDERDCLH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C3=CC4=C(C=C3)N=C(S4)N)SC(=N2)N

Description

2,2'-Diamino[6,6'-bibenzothiazole], also known as BBTA, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBTA is a derivative of benzothiazole and has a unique structure that makes it suitable for use in a wide range of applications.

Mechanism of Action

2,2'-Diamino[6,6'-bibenzothiazole] has been shown to inhibit the activity of certain enzymes, including tyrosinase and acetylcholinesterase. The inhibition of these enzymes can have significant implications in the development of novel drugs for the treatment of various diseases, including Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
2,2'-Diamino[6,6'-bibenzothiazole] has been shown to exhibit antioxidant and antimicrobial properties, making it suitable for use in the development of novel drugs and antimicrobial agents. 2,2'-Diamino[6,6'-bibenzothiazole] has also been shown to exhibit anti-inflammatory properties, which can have significant implications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,2'-Diamino[6,6'-bibenzothiazole] has several advantages for use in lab experiments, including its high stability and solubility in various solvents. However, 2,2'-Diamino[6,6'-bibenzothiazole] also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for research on 2,2'-Diamino[6,6'-bibenzothiazole], including the development of novel drugs for the treatment of various diseases, the development of new antimicrobial agents, and the use of 2,2'-Diamino[6,6'-bibenzothiazole] in the development of organic semiconductors and optoelectronic devices. Further research is also needed to explore the potential applications of 2,2'-Diamino[6,6'-bibenzothiazole] in other fields, including agriculture and environmental science.
Conclusion:
In conclusion, 2,2'-Diamino[6,6'-bibenzothiazole] is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. 2,2'-Diamino[6,6'-bibenzothiazole] has been extensively studied for its potential applications in material science, pharmaceuticals, and biotechnology. Further research is needed to explore the full potential of 2,2'-Diamino[6,6'-bibenzothiazole] in various fields and to develop novel applications for this unique compound.

Synthesis Methods

The synthesis of 2,2'-Diamino[6,6'-bibenzothiazole] can be achieved through various methods, including the condensation of o-phenylenediamine and 2-mercaptobenzothiazole. Other methods include the reaction of 2-aminobenzothiazole with sulfur, followed by the addition of o-phenylenediamine. The synthesis of 2,2'-Diamino[6,6'-bibenzothiazole] can also be achieved through the reaction of 2-aminobenzothiazole with ortho-phenylenediamine in the presence of a suitable catalyst.

Scientific Research Applications

2,2'-Diamino[6,6'-bibenzothiazole] has been extensively studied for its potential applications in various fields, including material science, pharmaceuticals, and biotechnology. 2,2'-Diamino[6,6'-bibenzothiazole] has been shown to exhibit excellent optical and electronic properties, making it suitable for use in the development of organic semiconductors and optoelectronic devices.